Cas no 1361599-20-3 (2'-(Chloromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl)

• Product Name: 2'-(Chloromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl
• CAS No: 1361599-20-3
• MF: C₁₃H₅Cl₆F
• MW: 392.895201444626
• CID: 4995335
• Update Time: 2025-11-06

2'-(Chloromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Chloromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl

• Inchi： 1S/C13H5Cl6F/c14-4-6-5(2-1-3-7(6)20)8-9(15)11(17)13(19)12(18)10(8)16/h1-3H,4H2
• InChI Key： ICVGUZWFSGAKTG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC=C(C=1CCl)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 7.2
• Topological Polar Surface Area: 0

Additional information on 2'-(Chloromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl

Comprehensive Guide to 2'-(Chloromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361599-20-3): Properties, Applications, and Research Insights

2'-(Chloromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361599-20-3) is a specialized chlorinated biphenyl derivative with unique chemical properties. This compound belongs to the class of polyhalogenated biphenyls, which have garnered significant attention in recent years due to their applications in advanced material science and environmental studies. Researchers and industry professionals frequently search for "chloromethyl fluoro pentachlorobiphenyl uses" or "CAS 1361599-20-3 properties," reflecting the growing interest in this niche chemical.

The molecular structure of 2'-(Chloromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl features a biphenyl core substituted with multiple chlorine atoms, a fluorine atom, and a chloromethyl group. This configuration contributes to its distinct physicochemical characteristics, including high thermal stability and lipophilicity. Such properties make it valuable for studies in "halogenated organic compounds" and "PCB derivatives research." The compound's stability under various conditions is often highlighted in queries like "thermal degradation of pentachlorobiphenyls."

In the realm of material science, 2'-(Chloromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl serves as a precursor for synthesizing advanced polymers and flame-retardant additives. Its applications align with trending topics such as "green chemistry alternatives" and "sustainable material development." Researchers exploring "halogenated biphenyls in polymer science" often encounter this compound due to its potential in creating high-performance materials with enhanced durability.

Environmental scientists have shown interest in CAS 1361599-20-3 for its role in studying the behavior of polyhalogenated aromatic compounds in ecosystems. Searches related to "biodegradation of chlorinated biphenyls" or "environmental persistence of fluorinated PCBs" frequently reference this compound. Its structural features make it a subject of investigations into "bioaccumulation potential" and "ecotoxicological impacts" of similar substances.

The analytical characterization of 2'-(Chloromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl typically involves advanced techniques such as GC-MS, NMR spectroscopy, and HPLC. Laboratory professionals searching for "analytical methods for pentachlorobiphenyls" or "identification of halogenated biphenyl derivatives" will find this compound relevant to their work. The presence of both fluorine and chlorine substituents creates unique spectral signatures that facilitate its identification in complex mixtures.

Recent developments in organofluorine chemistry have increased attention toward compounds like 2'-(Chloromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl. The strategic incorporation of fluorine atoms in organic molecules remains a hot topic, as evidenced by search trends for "fluorine effects on chemical properties" and "applications of fluorinated aromatics." This compound serves as an interesting case study in how halogen substitution patterns influence molecular behavior.

Safety considerations for handling CAS 1361599-20-3 follow standard laboratory protocols for halogenated organic compounds. While not classified as hazardous under normal conditions, proper precautions are recommended when working with this material. Search queries such as "safe handling of polyhalogenated biphenyls" reflect the scientific community's emphasis on responsible chemical management practices.

The commercial availability of 2'-(Chloromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl remains limited to specialized chemical suppliers, catering primarily to research institutions. Market trends show growing demand for "custom halogenated compounds" and "research-grade PCB derivatives," positioning this chemical as a valuable tool for academic and industrial investigations.

Future research directions for 2'-(Chloromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl may explore its potential in electronic materials, given the increasing interest in "halogenated compounds for organic electronics." The compound's structural features suggest possible applications in developing novel semiconductor materials or dielectric components, aligning with current technological advancements.

In summary, 2'-(Chloromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361599-20-3) represents an important subject of study in multiple scientific disciplines. Its unique combination of halogen substituents offers valuable insights into structure-property relationships, while its potential applications continue to inspire innovative research across chemistry, materials science, and environmental studies.